1-[4-(3-methoxyphenoxy)butyl]-4-methylpiperidine

• IUPAC Name: 1-[4-(3-methoxyphenoxy)butyl]-4-methylpiperidine
• InChI: InChI=1S/C17H27NO2/c1-15-8-11-18(12-9-15)10-3-4-13-20-17-7-5-6-16(14-17)19-2/h5-7,14-15H,3-4,8-13H2,1-2H3
• InChI Key: ARJKXLJVQKDIRF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCCOC2=CC=CC(=C2)OC
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol

Description

1-[4-(3-methoxyphenoxy)butyl]-4-methylpiperidine, commonly known as MPBP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MPBP is not fully understood, but it is believed to act on the dopamine and serotonin systems in the brain, which are involved in mood regulation and behavior. MPBP has been shown to bind to and block dopamine and serotonin receptors, leading to its therapeutic effects.
Biochemical and Physiological Effects:
MPBP has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitters such as dopamine and serotonin, the inhibition of tumor cell growth, and the reduction of oxidative stress. It has also been shown to have anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

MPBP has several advantages for lab experiments, including its relatively simple synthesis method and its potential for therapeutic applications in various fields of medicine. However, its limited availability and potential toxicity at high doses may pose challenges for its use in lab experiments.

Future Directions

For MPBP research include further investigation of its mechanism of action, optimization of its synthesis method, and development of novel drug formulations for its therapeutic applications. Additionally, its potential for use in combination therapy with other drugs should be explored, as well as its potential for use in personalized medicine approaches. Overall, MPBP shows great promise as a therapeutic agent, and further research is needed to fully understand its potential.

Synthesis Methods

MPBP can be synthesized through a multi-step process involving the reaction of 3-methoxyphenol with 4-bromobutylamine, followed by the reaction of the resulting intermediate with 4-methylpiperidine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

MPBP has been studied extensively for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. It has been shown to possess antipsychotic, antidepressant, and anti-cancer properties, making it a promising candidate for drug development.